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Compound of Interest

Compound Name: N,N-Dimethyl-p-phenylenediamine

Cat. No.: B046274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethyl-p-phenylenediamine (DMPD), a substituted aromatic amine, serves as a

crucial intermediate and reagent in various chemical syntheses, including the production of

dyes like methylene blue and as a component in photographic developers.[1][2][3] Its utility in

research and development, particularly in pharmaceutical sciences, necessitates a thorough

understanding of its potential hazards and the implementation of stringent safety protocols to

mitigate risks. This technical guide provides an in-depth overview of the safety and handling

precautions for N,N-Dimethyl-p-phenylenediamine, consolidating critical data and outlining

detailed procedures to ensure the well-being of laboratory personnel.

Chemical and Physical Properties
Understanding the fundamental properties of a substance is the first step in safe handling. N,N-
Dimethyl-p-phenylenediamine is a solid that can appear as colorless needles or reddish-

violet to dark brown or black crystals.[1][4][5] It is sensitive to light and may discolor upon

exposure.[6] While stable under normal temperatures and pressures, it can liquefy if impure.[6]
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Property Value Reference

CAS Number 99-98-9 [6]

Molecular Formula C₈H₁₂N₂ [4]

Molar Mass 136.19 g/mol [4]

Appearance

Colorless to reddish-violet,

dark brown, or black crystalline

solid

[1][4][5][6]

Melting Point 34-36 °C [4]

Boiling Point 262 °C [4]

Flash Point 130 °C [4]

Water Solubility 11 g/L (at 20 °C) [4]

Vapor Pressure 0.0107 mmHg (at 25 °C) [4]

Toxicological Data
N,N-Dimethyl-p-phenylenediamine is classified as toxic and poses significant health risks

upon exposure. It can be fatal if swallowed or absorbed through the skin and is harmful if

inhaled.[6][7] The primary health effects include severe eye irritation and burns, skin irritation

and sensitization, and respiratory tract irritation.[6] A notable systemic effect is the formation of

methemoglobin, which can lead to cyanosis (a bluish discoloration of the skin), dizziness, and a

rapid heart rate.[6]

Acute Toxicity Values
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Route of Exposure Species LD50 / LC50 Reference

Oral Rat 50 mg/kg [6]

Oral Mouse 30 mg/kg [6]

Dermal Guinea Pig 500 µL/kg [6]

Dermal (Lowest Lethal

Dose)
Dog 84 mg/kg [6]

Dermal (Lowest Lethal

Dose)
Rabbit 60 mg/kg [6]

Inhalation (Lowest

Lethal Concentration)
Rabbit 500 ppb [6]

Inhalation (Lowest

Lethal Concentration)
Guinea Pig 240 ppb [6]

Experimental Protocols for Toxicity Testing
The acute toxicity values presented are typically determined using standardized methods, such

as those outlined by the Organisation for Economic Co-operation and Development (OECD).

These protocols are designed to assess the potential hazards of a substance with a focus on

minimizing animal use.

Acute Oral Toxicity - Fixed Dose Procedure (Adapted
from OECD Guideline 420)
This method is used to identify a dose that produces evident toxicity but not mortality.

Animal Selection: Healthy, young adult rodents (typically female rats as they are often more

sensitive) are used.[8] The animals are acclimatized to laboratory conditions for at least five

days before the study.[7]

Housing and Feeding: Animals are housed in appropriate conditions with controlled

temperature (22 ± 3 °C), humidity (30-70%), and a 12-hour light/dark cycle.[7] They have

access to standard laboratory diet and unlimited drinking water.[7]
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Dose Preparation and Administration: The test substance is typically dissolved or suspended

in a suitable vehicle. A single dose is administered by gavage using a stomach tube.[9]

Animals are fasted overnight before dosing.[9]

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for at least 14 days.[9][10] Special attention is given in the first few hours after

dosing.[4]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[1]

Acute Dermal Toxicity (Adapted from OECD Guideline
402)
This test assesses the toxic effects of a substance applied to the skin.

Animal Selection and Preparation: Healthy young adult animals (rats or rabbits) with intact

skin are used.[7] Approximately 24 hours before the test, the fur is removed from the dorsal

area of the trunk of the test animals.[7]

Dose Application: The test substance is applied uniformly over a shaved area of at least 10%

of the body surface.[1][7] The area is then covered with a porous gauze dressing and non-

irritating tape for a 24-hour exposure period.[7]

Observation Period: Animals are observed for signs of toxicity and mortality for at least 14

days.[1] Body weights are recorded weekly.[1]

Necropsy: At the conclusion of the test, all animals are subjected to a gross necropsy.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Due to its high toxicity, stringent control measures are necessary when handling N,N-Dimethyl-
p-phenylenediamine.
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Hazard Assessment

Required Personal Protective Equipment (PPE)
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If dust is generated

Chemical-resistant Gloves
(e.g., Nitrile)

Direct Contact

Chemical Splash Goggles

Splash Hazard

Protective Clothing
(Lab coat, apron)

Skin Exposure

Click to download full resolution via product page

Engineering Controls: Always handle N,N-Dimethyl-p-phenylenediamine in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[6]

[11] Ensure that eyewash stations and safety showers are readily accessible.[11]

Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA approved

respirator should be worn.[6][9] A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[6]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin contact.[6][12]

Eye Protection: Chemical splash goggles are mandatory to protect against eye contact.[6][9]

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat and, if

necessary, an apron, to prevent skin exposure.[6]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the chemical's stability.
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Handling:

Avoid all personal contact, including inhalation of dust or vapors.[7]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[6][11]

Minimize dust generation and accumulation.[6]

Use non-sparking tools.[13]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][13]

Keep away from incompatible substances such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[1][4][6][11]

Protect from light and moisture.[6][11]

Store under an inert gas, such as nitrogen, is recommended.[13][14]

Incompatible Materials

N,N-Dimethyl-p-
phenylenediamine

Strong Oxidizing Agents

Risk of ignition

Acids
(Strong Acids, Acid Chlorides, Acid Anhydrides)
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Isocyanates, Peroxides,
Halogenated Organics

Potential incompatibility

Strong Reducing Agents
(e.g., hydrides)

Generates flammable
hydrogen gas
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Emergency Procedures
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In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[2][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][11]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and give

2-4 cupfuls of milk or water. Seek immediate medical attention.[9][15]

Fire-Fighting Measures
N,N-Dimethyl-p-phenylenediamine is combustible.[4]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[9][11]

Hazardous Combustion Products: Thermal decomposition can produce toxic fumes of

nitrogen oxides, carbon monoxide, and carbon dioxide.[9][11]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9][11]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment as described in Section 4. Avoid breathing dust.[7][9]

Environmental Precautions: Prevent the material from entering drains or waterways.[12]
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Cleanup Procedures: For small spills, carefully sweep or vacuum up the material and place it

into a suitable, labeled container for disposal. Avoid generating dust.[6][7] For large spills,

increase the precautionary distance downwind.[2][16]
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Seek Immediate Medical Attention
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Disposal Considerations
Waste containing N,N-Dimethyl-p-phenylenediamine must be handled as hazardous waste.

Dispose of this material in accordance with all applicable federal, state, and local

environmental regulations.[7]

It is recommended to use a licensed professional waste disposal service.[7]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[7]

Conclusion
N,N-Dimethyl-p-phenylenediamine is a valuable chemical for research and development but

presents significant health hazards. A thorough understanding of its properties, coupled with

strict adherence to the safety and handling precautions outlined in this guide, is paramount for

the protection of all personnel. By implementing robust engineering controls, utilizing

appropriate personal protective equipment, and following established emergency procedures,

the risks associated with this compound can be effectively managed, ensuring a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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